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Introduction

Py-BODIPY-NHS ester is a highly efficient fluorescent probe for labeling and tracking lipids
within live and fixed cells. This lipophilic dye belongs to the BODIPY family, known for their
bright, stable fluorescence and low sensitivity to environmental polarity and pH.[1][2][3][4] The
N-hydroxysuccinimidyl (NHS) ester functional group allows for covalent conjugation to primary
amines on proteins and other biomolecules, though its primary application in lipid tracking often
relies on its intrinsic lipophilicity, which directs it to neutral lipid-rich structures like lipid droplets.
Its strong UV absorption, high quantum yield, and sharp emission peak make it an excellent
tool for fluorescence microscopy, flow cytometry, and high-content screening applications in
metabolic research, drug discovery, and cell biology.

Physicochemical and Fluorescent Properties

The utility of Py-BODIPY-NHS ester in cellular imaging is underpinned by its robust
photophysical characteristics. Below is a summary of its key properties.
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Property Value References
Molecular Formula C20H17BF2N404

Molecular Weight 426.18 g/mol

Excitation Maximum (EXx) ~502 nm

Emission Maximum (Em) ~511 nm

Solubility DMSO, DMF

Reactive Group

N-Hydroxysuccinimidyl (NHS)
Ester

Reactivity

Primary Amines

Key Applications

 Visualization and Quantification of Lipid Droplets: Specifically stains neutral lipids within lipid

droplets, allowing for the analysis of their number, size, and distribution.

e Real-Time Tracking of Lipid Dynamics: Suitable for live-cell imaging to monitor the dynamics

of lipid droplet formation, fusion, and degradation in response to various stimuli.

e High-Throughput Screening: Can be used in flow cytometry-based assays to quantify cellular

neutral lipid content in large cell populations for drug screening and metabolic studies.

e Colocalization Studies: Its narrow emission spectrum makes it suitable for multicolor imaging

with other fluorescent probes to study the interaction of lipid droplets with other organelles.

Experimental Protocols
l. Preparation of Staining Solutions

Stock Solution (10 mM):

e Dissolve 1 mg of Py-BODIPY-NHS ester in 382 pL of anhydrous DMSO.

» Vortex briefly to ensure complete dissolution.
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o Store the stock solution at -20°C to -80°C, protected from light and moisture. Avoid repeated
freeze-thaw cycles.

Working Solution (0.5-10 uM):

e On the day of the experiment, dilute the 10 mM stock solution in a serum-free culture
medium or Phosphate-Buffered Saline (PBS) to the desired final concentration. A starting
concentration of 1-3 uM is recommended.

» The optimal concentration may vary depending on the cell type and experimental conditions
and should be determined empirically.

Il. Staining Protocol for Adherent Cells

» Plate cells on sterile coverslips or in a multi-well plate and culture until they reach the desired
confluency (typically 30-50% for microscopy).

e Remove the culture medium and gently wash the cells once with PBS.

» Add the Py-BODIPY-NHS ester working solution to the cells, ensuring the entire surface is
covered (e.g., 100 pL for a well in a 96-well plate).

 Incubate the cells for 15-30 minutes at 37°C, protected from light.

o Aspirate the staining solution and wash the cells 2-3 times with PBS or fresh culture medium
to remove unbound dye and reduce background fluorescence.

e For Live-Cell Imaging: Add fresh culture medium or imaging buffer to the cells. The cells are
now ready for observation under a fluorescence microscope.

o For Fixed-Cell Imaging: After washing, fix the cells with 4% paraformaldehyde (PFA) in PBS
for 15-30 minutes at room temperature. Wash the cells 2-3 times with PBS. Mount the
coverslip onto a glass slide with an appropriate mounting medium.

lll. Staining Protocol for Suspension Cells

e Harvest the cells by centrifugation (e.g., 250-400 x g for 5 minutes).
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» Discard the supernatant and wash the cell pellet twice with PBS, centrifuging after each
wash.

» Resuspend the cells in the Py-BODIPY-NHS ester working solution at a density of
approximately 1x10° cells/mL.

 Incubate for 15-30 minutes at 37°C (or room temperature), protected from light.
o Centrifuge the cells to pellet them and discard the staining solution.
e Wash the cell pellet 2-3 times with PBS to remove excess dye.

o Resuspend the final cell pellet in a suitable buffer (e.g., PBS or flow cytometry buffer) for
analysis. The cells are now ready for fluorescence microscopy or flow cytometry.

Data and Visualization
: itative Staini

Parameter Recommended Range References

0.5-10 uM (1-3 uM is a good

Working Concentration ) )
starting point)

Incubation Time 15 - 30 minutes

Incubation Temperature 37°C (or Room Temperature)
Cell Density (Suspension) ~1x10° cells/mL

Storage (Stock Solution) -20°C to -80°C

Diagrams and Workflows
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Caption: Experimental workflow for staining cells with Py-BODIPY-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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